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An In-depth Technical Guide to 1-Chloro-2-
methylpropane
Introduction

1-Chloro-2-methylpropane, also commonly known as isobutyl chloride, is a halogenated

organic compound with the chemical formula C4H9Cl.[1][2] It is a clear, colorless, and volatile

liquid at room temperature.[3][4] This compound serves as a crucial intermediate in organic

synthesis, particularly in the production of amines and other derivatives for the pharmaceutical,

agrochemical, and rubber industries.[1] Its utility also extends to its role as a solvent in various

chemical processes.[1][5] This document provides a comprehensive overview of the chemical

and physical properties of 1-chloro-2-methylpropane, along with experimental protocols for

their determination and relevant safety information.

Chemical and Physical Properties
The fundamental properties of 1-chloro-2-methylpropane are summarized in the tables below.

These properties are critical for its handling, storage, and application in research and industrial

settings.

Table 1: General and Chemical Properties
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Property Value References

IUPAC Name 1-Chloro-2-methylpropane [6]

Synonyms
Isobutyl chloride, Propane, 1-

chloro-2-methyl-
[7]

CAS Number 513-36-0 [7][8]

Molecular Formula C4H9Cl [1][2][6][8]

Molecular Weight 92.57 g/mol [6][8][9]

Chemical Structure (CH₃)₂CHCH₂Cl [8]

Reactivity

Incompatible with strong

oxidizing agents.[7][10] Reacts

with lithium to form

isobutyllithium.[10][11] It is

prone to solvolysis reactions

when dissolved in polar

solvents.[3][4]

Hazardous Decomposition

Upon combustion or thermal

decomposition, it may release

toxic fumes such as carbon

monoxide, carbon dioxide, and

hydrogen chloride.[7]

Table 2: Physical Properties
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Property Value References

Appearance Clear, colorless liquid [2][3][7][11]

Odor Strong [7]

Melting Point -131 °C [2][7][8][11]

Boiling Point 68-69 °C (at 760 mmHg) [1][2][3][7][8][11]

Density 0.883 g/mL at 25 °C [2][8][11]

Vapor Pressure 120 mmHg at 20 °C [7]

Vapor Density 3.19 (Air = 1) [7]

Refractive Index (n20/D) 1.398 [2][8][11]

Solubility

Insoluble in water (28 mg/L at

20 °C).[2][7][8][9] Miscible with

alcohol and diethyl ether.[2][8]

[9][10]

Dipole Moment 2.00 D [12]

Table 3: Safety and Flammability Data
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Property Value References

GHS Pictogram GHS02 (Flammable) [8]

Signal Word Danger [7][8]

Hazard Statement
H225: Highly flammable liquid

and vapor
[8][13]

Flash Point

-7 °C (19.4 °F) (method not

specified) / -19.39 °C (-2.9 °F)

(closed cup)

[7][8]

Autoignition Temperature 395 °C (743 °F) [7]

Flammability Limits Lower: 2.00%, Upper: 8.80% [7]

Storage Temperature 2-8°C recommended [3][8]

Table 4: Spectroscopic Data

Spectroscopy Type Key Features References

Infrared (IR)

C-H stretching: ~2880-3080

cm⁻¹; C-C-C skeletal

vibrations: ~1140-1175 cm⁻¹

and 840-790 cm⁻¹; C-Cl

stretching: ~580-780 cm⁻¹

[14]

Proton NMR (¹H NMR)

Shows 3 distinct proton

environments with an

integrated signal ratio of 6:2:1.

[15]

Mass Spectrometry (MS)

Exhibits molecular ion peaks

(M⁺) at m/z 92 and 94 (due to

³⁵Cl and ³⁷Cl isotopes). The

base ion peak is observed at

m/z 43.

[16]

Experimental Protocols
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Detailed methodologies for determining key physical properties of 1-chloro-2-methylpropane
are provided below. These protocols are based on standard laboratory techniques.

Protocol 1: Determination of Boiling Point (Thiele Tube
Method)
This method determines the boiling point of a liquid using a small sample size.[17][18]

Apparatus:

Thiele tube

Thermometer (-10 to 110 °C)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or thread

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

Add approximately 0.5 mL of 1-chloro-2-methylpropane to the small test tube.

Place the capillary tube, sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the tube

is level with the thermometer bulb.

Insert the thermometer and attached tube into the Thiele tube, ensuring the sample is

immersed in the oil bath. The rubber band should remain above the oil level.
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Gently heat the side arm of the Thiele tube with a heat source. Convection currents will

ensure uniform temperature distribution.[18]

As the temperature rises, a slow stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed. This indicates

the temperature is just above the boiling point.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

just drawn back into the capillary tube.[18] Record this temperature.

Protocol 2: Determination of Density
This protocol outlines the measurement of density using a graduated cylinder and an electronic

balance.[19][20]

Apparatus:

10 mL or 25 mL graduated cylinder

Electronic balance (readable to at least 0.01 g)

Pasteur pipette

Procedure:

Ensure the graduated cylinder is clean and completely dry.

Place the empty graduated cylinder on the electronic balance and tare the mass to zero. If

taring is not possible, record the mass of the empty cylinder.

Carefully add a specific volume of 1-chloro-2-methylpropane (e.g., 10.0 mL) to the

graduated cylinder. Use a Pasteur pipette for precise volume adjustment, ensuring the

bottom of the meniscus is on the volume mark.

Foundational & Exploratory

Check Availability & Pricing
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Record the mass of the graduated cylinder containing the liquid.

If the balance was not tared, calculate the mass of the liquid by subtracting the mass of the

empty cylinder from the total mass.

Calculate the density using the formula: Density (g/mL) = Mass (g) / Volume (mL).

The procedure can be repeated with different volumes to ensure accuracy.[20]

Protocol 3: Determination of Solubility/Miscibility
This protocol determines the solubility of 1-chloro-2-methylpropane in various solvents.[21]

[22]

Apparatus:

Several small test tubes

Test tube rack

Graduated pipettes or cylinders

Vortex mixer or spatula for stirring

Procedure:

Label a series of test tubes with the names of the solvents to be tested (e.g., Water, Ethanol,

Diethyl Ether).

Add 2 mL of a chosen solvent to the corresponding test tube.

Add approximately 0.5 mL of 1-chloro-2-methylpropane to the same test tube.

Vigorously shake the test tube or stir the mixture with a spatula for 60 seconds.[21]

Allow the mixture to stand and observe the result.

Soluble/Miscible: The mixture forms a single, clear, homogeneous phase.
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Insoluble/Immiscible: The mixture forms two distinct layers or appears cloudy/emulsified.

[21]

Record the observations for each solvent.

Visualizations
The following diagrams, generated using the DOT language, illustrate key relationships and

workflows relevant to 1-chloro-2-methylpropane.

1-Chloro-2-methylpropane Core Information

Physical Details Chemical Details Safety Details

1-Chloro-2-methylpropane
(Isobutyl Chloride)

Physical Properties Chemical Properties Safety Information

Boiling Point:
68-69 °C

Melting Point:
-131 °C

Density:
0.883 g/mL

Solubility:
Insoluble in Water

Formula:
C4H9Cl

Mol. Weight:
92.57 g/mol

Reactivity:
Nucleophilic Substitution

Hazard:
Highly Flammable (H225)

Storage:
2-8 °C, Ventilated

PPE:
Gloves, Eye Protection

Click to download full resolution via product page

Caption: Overview of 1-Chloro-2-methylpropane properties.
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Caption: Synthesis workflow for 1-Chloro-2-methylpropane.
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Add ~0.5 mL of Sample
to ~2 mL of Solvent
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for 60 seconds

Observe Mixture
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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